N-(3-chlorophenyl)-4-(2-methyl-1-piperidinyl)-3-nitrobenzamide

• IUPAC Name: N-(3-chlorophenyl)-4-(2-methylpiperidin-1-yl)-3-nitrobenzamide
• InChI: InChI=1S/C19H20ClN3O3/c1-13-5-2-3-10-22(13)17-9-8-14(11-18(17)23(25)26)19(24)21-16-7-4-6-15(20)12-16/h4,6-9,11-13H,2-3,5,10H2,1H3,(H,21,24)
• InChI Key: QJALCYOANNMWLC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2=C(C=C(C=C2)C(=O)NC3=CC(=CC=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O3
• Molecular Weight: 373.8 g/mol

Description

N-(3-chlorophenyl)-4-(2-methyl-1-piperidinyl)-3-nitrobenzamide is a chemical compound that belongs to the class of benzamide derivatives. This compound has been extensively studied for its potential pharmacological applications due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of N-(3-chlorophenyl)-4-(2-methyl-1-piperidinyl)-3-nitrobenzamide is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by modulating the activity of various neurotransmitters and ion channels in the central nervous system. It has also been shown to inhibit the activity of certain enzymes involved in the production of inflammatory mediators.
Biochemical and physiological effects:
N-(3-chlorophenyl)-4-(2-methyl-1-piperidinyl)-3-nitrobenzamide has been shown to have various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and chemokines in animal models of inflammation. It has also been shown to modulate the activity of certain ion channels involved in pain transmission and perception. Additionally, the compound has been reported to have antioxidant and neuroprotective effects in various in vitro and in vivo models.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-4-(2-methyl-1-piperidinyl)-3-nitrobenzamide has several advantages for lab experiments. It is a highly potent and selective compound that exhibits a range of pharmacological activities. It is also relatively easy to synthesize and purify. However, the compound has some limitations as well. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the compound has not been extensively studied in humans, and its safety profile is not well-established.

Future Directions

There are several future directions for the research on N-(3-chlorophenyl)-4-(2-methyl-1-piperidinyl)-3-nitrobenzamide. One potential avenue of research is to investigate its potential use in the treatment of neuropathic pain and other chronic pain conditions. Another area of research is to explore its neuroprotective and antioxidant effects in various models of neurodegenerative diseases. Additionally, the compound could be further optimized to improve its solubility and bioavailability for in vivo studies.

Scientific Research Applications

N-(3-chlorophenyl)-4-(2-methyl-1-piperidinyl)-3-nitrobenzamide has been extensively studied for its potential pharmacological applications. It has been shown to exhibit potent analgesic, anti-inflammatory, and anticonvulsant activities in various animal models. It has also been investigated for its potential use in the treatment of neuropathic pain, cancer, and neurodegenerative diseases.